BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Amino-4-hydroxybutan-2-one hydrochloride
physical and chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-Amino-4-hydroxybutan-2-one
Compound Name: _
hydrochloride

Cat. No.: B592455

An In-depth Technical Guide to 1-Amino-4-
hydroxybutan-2-one Hydrochloride

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 1-Amino-4-hydroxybutan-2-one hydrochloride (CAS No: 92632-79-
6). The information is intended for researchers, scientists, and professionals in the field of drug
development and biochemical research. This document synthesizes available data on the
compound's characteristics, outlines relevant experimental protocols, and visualizes key
processes and relationships.

Core Physical and Chemical Properties

1-Amino-4-hydroxybutan-2-one hydrochloride is a key chemical compound used in various
research applications. It is recognized as a metabolite of Clavulanic Acid, a B-lactamase
inhibitor.[1] The hydrochloride salt form enhances its stability and solubility for experimental
use. While comprehensive experimental data for some physical properties are not publicly
available, the following tables summarize its known identifiers and computed properties.

Table 1: Compound Identification
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Identifier Value
CAS Number 92632-79-6[2][3]
Molecular Formula C4aH10CINO2[3]

1-amino-4-hydroxy-2-butanone hydrochloride[2],
Synonyms 1-azanyl-4-oxidanyl-butan-2-one
hydrochloride[4]

Table 2: Physicochemical Data

Property Value Notes
Molecular Weight 139.58 g/mol [3]

i ) Typically a solid or crystalline
Physical State Data not available[4]

powder.

Color Data not available[4]
Odor Data not available[4]
Melting Point Data not available[4]
Boiling Point Data not available[4]

- ) Expected to be soluble in
Solubility Data not available

water.

Biological Activity and Mechanism of Action

In animal studies, 1-Amino-4-hydroxybutan-2-one hydrochloride has been observed to
increase alertness, enhance cognitive function, and reduce anxiety.[5] The proposed
mechanism of action involves the inhibition of acetylcholinesterase (AChE). By inhibiting AChE,
the compound increases the concentration of the neurotransmitter acetylcholine in the brain,
which may lead to the observed cognitive effects.[5]
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Caption: Proposed mechanism of action via acetylcholinesterase inhibition.

As a metabolite of the widely used pharmaceutical agent Clavulanic Acid, this compound is
significant in pharmacological and metabolic studies.[1]

Clavulanic Acid
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Caption: Metabolic pathway from Clavulanic Acid.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for 1-Amino-4-hydroxybutan-2-one
hydrochloride are scarce. However, based on information from suppliers and general
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chemical practices, the following outlines can be inferred.

The hydrochloride salt is typically prepared from its free base form, 1-amino-4-hydroxybutan-2-
one. The synthesis involves a straightforward acid-base reaction.

o Step 1: Dissolution: Dissolve the free base, 1-amino-4-hydroxybutan-2-one, in a suitable
anhydrous organic solvent (e.g., diethyl ether, isopropanol).

o Step 2: Acidification: Slowly add a stoichiometric amount of hydrochloric acid (often as a
solution in an organic solvent like ether or isopropanol) to the dissolved free base with
stirring.

o Step 3: Precipitation: The hydrochloride salt, being less soluble in the organic solvent, will
precipitate out of the solution. The reaction mixture may be cooled to enhance precipitation.

e Step 4: Isolation and Purification: The precipitate is collected by filtration, washed with a
small amount of cold solvent to remove any unreacted starting materials, and then dried
under a vacuum to yield the final product.
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Start: 1-Amino-4-hydroxybutan-2-one (Free Base)

1. Dissolve in Anhydrous Solvent

2. Add Hydrochloric Acid (HCI)
(3. Precipitate Salt)
(4. Filter, Wash, and Dry)

End Product: 1-Amino-4-hydroxybutan-2-one HCI

Click to download full resolution via product page

Caption: General workflow for the synthesis of the hydrochloride salt.

As a pharmaceutical reference standard, this compound is used for analytical method
development, validation, and quality control.[2][6] Characterization ensures its identity and

purity.

o Chromatography (HPLC/LC-MS): High-Performance Liquid Chromatography (HPLC) is used
to determine purity. A reversed-phase C18 column is typically employed with a mobile phase
consisting of an aqueous buffer and an organic modifier like acetonitrile or methanol.
Detection can be achieved using UV-Vis or a mass spectrometer (MS) for identity
confirmation.
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* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are essential
for structural confirmation. The sample is dissolved in a deuterated solvent (e.g., D20,
DMSO-ds), and the resulting chemical shifts, splitting patterns, and integration values are

analyzed to confirm the molecular structure.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups present in
the molecule, such as O-H, N-H, and C=0 bonds, by their characteristic absorption

frequencies.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an accurate
mass measurement, which is used to confirm the elemental composition of the molecule.

- Reference Standard
Test Sample Containing Analyte (1-Amino-4-hydroxybutan-2-one HCI)

Analytical Method
(e.g., HPLC, LC-MS)

:

[Method Validation & QC]

Quantification & Identification of Analyte

Click to download full resolution via product page
Caption: Use as a reference standard in an analytical workflow.

Safety and Handling

Safety data sheets indicate that this compound requires careful handling. Users should wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and lab
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coats, to avoid contact with eyes and skin.[4][6] Handling should be performed in a well-
ventilated area or under a fume hood.[4] For detailed safety information, always refer to the
supplier's Safety Data Sheet (SDS).[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride-physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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